Cas no 1799681-96-1 (Pyridine, 5-chloro-3-fluoro-2-[4-(2H-tetrazol-5-yl)phenoxy]-)

• Product Name: Pyridine, 5-chloro-3-fluoro-2-[4-(2H-tetrazol-5-yl)phenoxy]-
• CAS No: 1799681-96-1
• MF: C₁₂H₇ClFN₅O
• MW: 291.67
• MDL: MFCD31556149
• CID: 4615063
• PubChem ID: 118191570
• Update Time: 2025-06-15

Pyridine, 5-chloro-3-fluoro-2-[4-(2H-tetrazol-5-yl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16855887
• SCHEMBL24665352
• Pyridine, 5-chloro-3-fluoro-2-[4-(2H-tetrazol-5-yl)phenoxy]-
• 2-[4-(2H-Tetrazol-5-yl)phenoxy]-5-chloro-3-fluoropyridine
• CS-0059863
• 2-(4-(2H-tetrazol-5-yl)phenoxy)-5-chloro-3-fluoropyridine
• 5-Chloro-3-fluoro-2-[4-(1H-tetrazol-5-yl)phenoxy]pyridine
• 1799681-96-1
• 5-chloro-3-fluoro-2-[4-(2H-tetrazol-5-yl)phenoxy]pyridine
• 5-chloro-3-fluoro-2-[4-(2H-1,2,3,4-tetrazol-5-yl)phenoxy]pyridine
• C12H7ClFN5O

• MDL： MFCD31556149
• Inchi： InChI=1S/C12H7ClFN5O/c13-8-5-10(14)12(15-6-8)20-9-3-1-7(2-4-9)11-16-18-19-17-11/h1-6H,(H,16,17,18,19)
• InChI Key： OFJQIZJDPLXMGG-UHFFFAOYSA-N
• SMILES： C=1(C(=CC(=CN1)Cl)F)OC=2C=CC(=CC2)C=3N=NNN3

Computed Properties

• Exact Mass: 291.0323157g/mol
• Monoisotopic Mass: 291.0323157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.6Ų

Experimental Properties

• Density: 1.513±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.038 g/l) (25 º C),

Additional information on Pyridine, 5-chloro-3-fluoro-2-[4-(2H-tetrazol-5-yl)phenoxy]-

Pyridine, 5-chloro-3-fluoro-2-[4-(2H-tetrazol-5-yl)phenoxy]- (CAS No. 1799681-96-1): A Comprehensive Overview

The compound Pyridine, 5-chloro-3-fluoro-2-[4-(2H-tetrazol-5-yl)phenoxy]-, identified by its CAS number CAS No. 1799681-96-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic groups, including a tetrazole moiety and a phenoxy group, contributes to its unique chemical properties and biological activities.

In recent years, the development of novel compounds with enhanced pharmacological profiles has been a cornerstone of pharmaceutical research. The structural features of Pyridine, 5-chloro-3-fluoro-2-[4-(2H-tetrazol-5-yl)phenoxy]- make it an attractive candidate for further investigation. Specifically, the combination of a chloro and fluoro substituents on the pyridine ring enhances its lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the tetrazole ring is known for its ability to modulate various biological pathways, making this compound a promising candidate for therapeutic intervention.

Recent studies have highlighted the importance of heterocyclic compounds in the development of new drugs. The tetrazole group, in particular, has been extensively studied for its role in inhibiting enzymes and receptors involved in inflammation and cancer. The phenoxy group, on the other hand, is commonly found in many bioactive molecules and is known for its ability to enhance binding affinity to biological targets. The synergistic effect of these functional groups in Pyridine, 5-chloro-3-fluoro-2-[4-(2H-tetrazol-5-yl)phenoxy]- suggests that it may exhibit multiple modes of action, which could be beneficial in treating complex diseases.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the introduction of the chloro and fluoro substituents followed by the coupling of the tetrazole moiety to the phenoxy group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for rigorous characterization of the compound, ensuring its structural integrity.

In terms of biological activity, preliminary studies have shown that Pyridine, 5-chloro-3-fluoro-2-[4-(2H-tetrazol-5-yl)phenoxy]- exhibits promising properties as an inhibitor of certain kinases involved in cancer progression. The tetrazole group interacts with the active site of these enzymes, disrupting their function and thereby inhibiting tumor growth. Additionally, the phenoxy group enhances binding affinity by forming hydrogen bonds with key residues in the target protein. These findings are supported by computational modeling studies that predict favorable interactions between the compound and its biological targets.

The potential therapeutic applications of this compound are vast. Given its ability to modulate multiple signaling pathways, it could be developed into a broad-spectrum therapeutic agent. For instance, it may find applications in oncology as an anti-cancer drug or in immunology as an anti-inflammatory agent. Furthermore, its structural complexity suggests that it could be further modified to improve its pharmacokinetic properties and reduce potential side effects.

Ongoing research is focused on optimizing the synthesis of Pyridine, 5-chloro-3-fluoro-2-[4-(2H-tetrazol-5-yl)phenoxy]- to improve yield and scalability. Additionally, more extensive biological testing is needed to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between synthetic chemists and biologists will be crucial in translating this promising compound into a viable drug candidate.

The development of novel pharmaceuticals is a complex process that requires interdisciplinary collaboration and innovation. The compound Pyridine, 5-chloro-3-fluoro-2-[4-(2H-tetrazol-5-yl)phenoxy]-, with its unique structural features and promising biological activities, represents a significant step forward in this endeavor. As research continues to uncover new applications for this molecule, it holds great potential for improving human health and treating various diseases.